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For Researchers, Scientists, and Drug Development Professionals

Abstract

5,5-Dimethylhexanoic acid, a saturated fatty acid with the IUPAC name 5,5-
dimethylhexanoic acid, presents a unique structural motif with a terminal tert-butyl group.
This technical guide provides a comprehensive overview of its chemical and physical
properties, a detailed theoretical synthesis protocol, and predicted spectral data for its
characterization. Furthermore, this document explores the potential biological significance of
5,5-dimethylhexanoic acid by examining the known roles of structurally related branched-
chain fatty acids (BCFASs) in cellular signaling and metabolism, offering insights for future
research and drug development endeavors.

Chemical Identity and Physical Properties

5,5-Dimethylhexanoic acid is a carboxylic acid with a six-carbon chain and two methyl groups
at the C5 position.[1] Its structure is characterized by a neopentyl group at the terminus of the
alkyl chain.

Table 1: Physicochemical Properties of 5,5-Dimethylhexanoic Acid
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Property Value Source
IUPAC Name 5,5-dimethylhexanoic acid [1]
CAS Number 24499-80-7 [21[31[4]
Molecular Formula CsH1602 [21[31[4]
Molecular Weight 144.21 g/mol [1112114]
Density 0.928 g/cm? [2]
Boiling Point 227.7 °C at 760 mmHg [2]
Melting Point 35°C [4]
Flash Point 102.5°C [2]
LogP 2.28740 [2]
Vapor Pressure 0.0275 mmHg at 25°C [2]
Refractive Index 1.436 [2]

Synthesis of 5,5-Dimethylhexanoic Acid

While specific, peer-reviewed synthesis protocols for 5,5-dimethylhexanoic acid are not
readily available in the literature, a plausible and efficient synthesis can be designed based on
established organometallic chemistry. A common and effective method for the synthesis of
carboxylic acids is the carbonation of a Grignard reagent.

Proposed Synthetic Pathway: Grignard Carbonation

The proposed synthesis involves the reaction of a Grignard reagent, formed from 1-bromo-4,4-
dimethylpentane, with carbon dioxide (dry ice) followed by an acidic workup.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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